Cas no 29114-51-0 (4-(3-methoxyphenyl)butan-2-one)

• Product Name: 4-(3-methoxyphenyl)butan-2-one
• CAS No: 29114-51-0
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1438736
• PubChem ID: 11423902
• Update Time: 2025-04-20

4-(3-methoxyphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-(3-methoxyphenyl)-
• 1-(3-methoxyphenyl)-butane-3-one
• 4-(3-methoxyphenyl)butan-2-one
• 29114-51-0
• SCHEMBL268552
• 4-(3-Methoxyphenyl)-2-butanone
• GKSSPQLFNAMWSE-UHFFFAOYSA-N
• G28786
• EN300-134741
• 1-(3-methoxyphenyl)butane-3-one
• 1-(3-methoxyphenyl)- butane-3-one

• Inchi： 1S/C11H14O2/c1-9(12)6-7-10-4-3-5-11(8-10)13-2/h3-5,8H,6-7H2,1-2H3
• InChI Key： GKSSPQLFNAMWSE-UHFFFAOYSA-N
• SMILES： COC1C=C(CCC(=O)C)C=CC=1

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles